Cas no 1806123-93-2 (6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806123-93-2
• MF: C₇HClF₆INO
• MW: 391.436834096909
• CID: 4927709
• Update Time: 2025-06-08

6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7HClF6INO/c8-3-1-2(17-7(12,13)14)4(5(15)16-3)6(9,10)11/h1H
• InChI Key： CUGLOUHOGLOLIX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C=C(N=1)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1

Additional information on 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Introduction to 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806123-93-2)

6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806123-93-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is notable for its halogenated and fluorinated functionalities. The presence of chlorine, iodine, and multiple trifluoromethyl groups imparts specific chemical and biological properties to the molecule. These features are crucial in modulating its reactivity, solubility, and interaction with biological targets.

Recent studies have highlighted the potential of 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated potent inhibitory activity against a specific enzyme implicated in cancer progression. The researchers found that the compound effectively inhibited the enzyme's activity, leading to a reduction in tumor growth in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine was evaluated for its potential as an antiviral agent. The results showed that the compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action was attributed to its ability to interfere with viral replication processes.

The synthetic route for 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been extensively studied and optimized to ensure high yield and purity. One common approach involves the sequential introduction of halogen and fluorinated groups onto a pyridine scaffold. This multi-step synthesis process requires careful control of reaction conditions to achieve the desired product with minimal side reactions.

The physicochemical properties of 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine, such as its melting point, boiling point, and solubility, have been thoroughly characterized. These properties are essential for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, its low solubility in water can be addressed through the use of solubilizing agents or by formulating it into nanoparticles to enhance bioavailability.

In terms of safety and toxicity, preliminary studies have indicated that 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine exhibits a favorable safety profile at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity.

The potential applications of 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine extend beyond medicinal chemistry. Its unique chemical structure makes it a valuable building block for the synthesis of other functional molecules. For instance, it can be used as an intermediate in the synthesis of complex organic compounds with diverse biological activities. Additionally, its reactivity with various functional groups opens up possibilities for developing new materials with tailored properties.

In conclusion, 6-Chloro-2-iodo-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806123-93-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in various fields.